Cas no 76663-30-4 (2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI))

2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI) structure
76663-30-4 structure
Product Name:2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
CAS No:76663-30-4
MF:C8H12O6
MW:204.177283287048
CID:566353
PubChem ID:195955
Update Time:2025-04-19

2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
    • gadusol
    • DTXSID00997986
    • 76663-30-4
    • 3,5,6-trihydroxy-5-hydroxymethyl-2-methoxycyclohex-2-en-1-one
    • 3,4,5-trihydroxy-5-(hydroxymethyl)-2-methoxycyclohex-2-en-1-one
    • SCHEMBL22128123
    • 3,5,6-Trihydroxy-5-(hydroxymethyl)-2-methoxy-2-cyclohexen-1-one
    • CHEBI:172445
    • 2-Cyclohexen-1-one, 3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy-
    • 1,4,5-Trihydroxy-5-hydroxymethyl-2-methoxycyclohex-1-en-3-one
    • Inchi: 1S/C8H12O6/c1-14-6-4(10)2-8(13,3-9)7(12)5(6)11/h7,9,11-13H,2-3H2,1H3
    • InChI Key: KENOUOLPKKQXMX-UHFFFAOYSA-N
    • SMILES: OC1(CO)CC(C(=C(C1O)O)OC)=O

Computed Properties

  • Exact Mass: 204.063
  • Monoisotopic Mass: 204.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 433.6°C at 760 mmHg
  • Flash Point: 179°C
  • Refractive Index: 1.599
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